2-{[4-(methoxymethyl)-6-oxo-2-(1-pyrrolidinyl)-1(6H)-pyrimidinyl]methyl}benzonitrile

• IUPAC Name: 2-[[4-(methoxymethyl)-6-oxo-2-pyrrolidin-1-ylpyrimidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H20N4O2/c1-24-13-16-10-17(23)22(18(20-16)21-8-4-5-9-21)12-15-7-3-2-6-14(15)11-19/h2-3,6-7,10H,4-5,8-9,12-13H2,1H3
• InChI Key: MMFOTJVRIZGQRD-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=O)N(C(=N1)N2CCCC2)CC3=CC=CC=C3C#N
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

2-{[4-(methoxymethyl)-6-oxo-2-(1-pyrrolidinyl)-1(6H)-pyrimidinyl]methyl}benzonitrile is a useful research compound. Its molecular formula is C18H20N4O2 and its molecular weight is 324.384. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

• 1,3-Dipolar Additions and Pyrroline Derivatives : The molecule has been used in chemical reactions such as 1,3-dipolar additions, leading to the formation of pyrroline derivatives. These derivatives can further undergo transformations, including ring opening and hydrogenation, to yield various compounds like pyrrolidine derivatives and methoxypyrrole derivatives (Fischer & Schneider, 1983).

• Synthesis of Polyimides : This compound is used in the synthesis of novel polyimides derived from pyridine-containing aromatic dianhydride monomers. These polyimides have applications in creating strong, flexible films with good thermal stability and low dielectric constants (Wang et al., 2006).

• Anticancer and Antifolate Properties : Derivatives of this compound have shown significant anticancer activity. They have been used in the synthesis of compounds like 5-deazaaminopterin, which have displayed anticancer properties both in vitro and in vivo (Su et al., 1986).

Materials Science and Electronics

• Luminescent Materials : Derivatives of this compound have been synthesized as potential mesogens for use in materials science, particularly in luminescent materials. These compounds have shown properties suitable for creating blue emitting materials with specific absorption and emission bands (Ahipa et al., 2014).

• Electrochromic Polymers : The compound's derivatives have applications in electrochromic devices. These polymers exhibit color changes under electric field influence, making them useful in high-contrast electrochromic devices (Su et al., 2017).